Cas no 102-32-9 (3,4-Dihydroxyphenylacetic acid)

• Product Name: 3,4-Dihydroxyphenylacetic acid
• CAS No: 102-32-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00004338
• CID: 35180
• PubChem ID: 547
• Update Time: 2025-05-26

3,4-Dihydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxyphenylacetic acid
• (3,4-dihydroxyphenyl)-aceticaci
• 3,4-dihydroxy-benzeneaceticaci
• 3,4-dihydroxybenzeneaceticacid
• Benzeneacetic acid, 3,4-dihydroxy-
• Dihydroxyphenylacetic acid
• 2-(3,4-dihydroxyphenyl)acetic acid
• 3.4-Dihydroxyphenylacetic acid
• DIHYDROXYPHENYLACETIC ACID, 3,4-(RG)
• DOPAC
• 3,4-dihydroxy-1-benzeneacetic acid
• 4-Carboxymethylpyrocatechol
• Benzeneacetic acid,3,4-dihydroxy
• Catechol-4-acetic Acid
• Dopacetic acid
• Homoprotocatechuate
• Pyrocatechol-4-acetic Acid
• (3,4-Dihydroxypheny)acetic acid
• Homoprotocatechuic Acid
• Ba 2773
• Hypoxanthine DisodiuM
• Catechol-p-acetic acid
• 4-CARBOXYMETHYLCATECHOL
• ba2773
• dopaceticacid
• 3,4-Dihydroxybenzeneacetic acid
• (3,4-DIHYDROXYPHENYL)ACETIC ACID
• 3,4-Dihydroxy-phenylacetic acid
• Acetic acid, (3,4-dihydroxyphenyl)-
• 3,4-dihydroxyphenylacetate
• KEX5N0R4N5
• 3,4
• HY-W001080
• Tox21_500414
• 3,4-dihydroxyphenyl acetic acid
• A800559
• Dopac/(3,4-dihydroxyphenyl)-aceticaci
• EU-0100414
• 3,4-dihydroxy-Benzeneacetic acid
• Benzene-2,3,6-d3-acetic-a,a-d2 acid, 4,5-dihydroxy-
• NCGC00015381-01
• BDBM52946
• AC-5292
• HAA
• SY015718
• NCGC00015381-06
• NSC 73191
• KSC-11-207-8
• AI3-52339
• Z1255438427
• KUC106695N
• AM20020093
• 3,4-Dihydroxyphenylacetic acid, analytical standard
• s5639
• D 9128
• 2-(3,4-dihydroxyphenyl)acetate
• Acetic acid,4-dihydroxyphenyl)-
• SR-01000075841
• BRN 2211017
• DB01702
• D1283
• NCGC00015381-02
• NCGC00015381-04
• SCHEMBL36348
• MFCD00004338
• KSC-11-207-5
• NCGC00093838-02
• NCGC00093838-03
• EN300-111909
• C01161
• 3,4-Dihydroxyphenylacetic acid, 98%
• MLS001056737
• NCGC00261099-01
• NCIOpen2_000518
• CHEMBL1284
• HMDB01336
• DHY
• NCGC00015381-05
• HMS2233I20
• Benzeneacetic acid,4-dihydroxy-
• 3,4-DIHYDROXYPHENYLCAETIC ACID
• InChI=1/C8H8O4/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,9-10H,4H2,(H,11,12
• Lopac0_000414
• 102-32-9
• Acetic acid, (3,4-dihydroxyphenyl)-,
• J-000672
• Lopac-D-9128
• UNII-KEX5N0R4N5
• Q4634071
• 47115C80-8C82-419A-BC51-B10A2CB7FE8F
• NSC73191
• 2-[3,4-bis(oxidanyl)phenyl]ethanoic acid
• NCGC00093838-01
• (3,4-dihydroxyphenyl)-Acetic acid
• AKOS015890264
• NS00014707
• 3pcn
• SR-01000075841-1
• HMS3373A01
• SMR000326727
• 1ai4
• CS-W001080
• Dihydroxyphenylacetate
• Dopacetate
• KUC106697N
• DTXSID9074430
• LP00414
• cid_547
• 3,4-dihydroxyl phenylacetic acid
• HMS3261C10
• RS-1018
• 3,4-DIHYDROXYPHENYLACETICACID
• NSC-73191
• 3,4-Dihydroxybenzeneacetate
• bmse000329
• FT-0614331
• NCGC00015381-03
• CCRIS 3765
• CHEBI:41941
• SDCCGSBI-0050399.P002
• 3,4-Dihydroxyphenylacetate, XV
• EINECS 203-024-1
• CCG-204506
• 3,4-DHPOP
• 3,4-DIHYDROXY BENZENEACETIC ACID
• 3,4 Dihydroxyphenylacetic Acid
• acetic acid, 2-(3,4-dihydroxyphenyl)-
• 3,4-Dihydroxyphenylacetic acid

• MDL： MFCD00004338
• Inchi： 1S/C8H8O4/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)
• InChI Key： CFFZDZCDUFSOFZ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC(=O)O)O
• BRN： 2211017

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: With white powder
• Density: 1.3037 (rough estimate)
• Melting Point: 130.0 to 133.0 deg-C
• Boiling Point: 257.07°C (rough estimate)
• Flash Point: 221℃
• Refractive Index: 1.5090 (estimate)
• Solubility: water: soluble50mg/mL, clear, almost colorless
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 77.76000
• LogP: 0.72490
• Sensitiveness: Sensitive to air
• Solubility: Not determined

3,4-Dihydroxyphenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• RTECS：AH0590000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,4-Dihydroxyphenylacetic acid

Recent Advances in the Study of 3,4-Dihydroxyphenylacetic acid (CAS: 102-32-9)

3,4-Dihydroxyphenylacetic acid (DOPAC, CAS: 102-32-9) is a major metabolite of dopamine, formed via the action of monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT). This compound has garnered significant attention in recent years due to its potential roles in neurodegenerative diseases, oxidative stress, and metabolic pathways. The latest research has focused on elucidating its biochemical mechanisms, therapeutic applications, and analytical detection methods.

Recent studies have highlighted the neuroprotective effects of DOPAC, particularly in the context of Parkinson's disease. A 2023 study published in *Neurochemistry International* demonstrated that DOPAC exhibits antioxidant properties, reducing oxidative damage in dopaminergic neurons. The study utilized in vitro models to show that DOPAC scavenges reactive oxygen species (ROS) and inhibits lipid peroxidation, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its neuroprotective roles, DOPAC has been investigated for its anti-inflammatory properties. A 2022 paper in *Biochemical Pharmacology* reported that DOPAC modulates inflammatory pathways by inhibiting the activation of NF-κB and reducing the production of pro-inflammatory cytokines. These findings open new avenues for the development of DOPAC-based treatments for chronic inflammatory conditions.

Analytical advancements have also been made in the detection and quantification of DOPAC. A 2023 study in *Analytical Chemistry* introduced a novel high-performance liquid chromatography (HPLC) method coupled with electrochemical detection, achieving high sensitivity and specificity for DOPAC in biological samples. This method is expected to facilitate further research into the pharmacokinetics and pharmacodynamics of DOPAC.

Despite these promising developments, challenges remain in translating DOPAC research into clinical applications. Issues such as bioavailability, stability, and targeted delivery need to be addressed. Future research directions may include the development of DOPAC derivatives or nanoformulations to enhance its therapeutic efficacy.

In conclusion, the latest research on 3,4-Dihydroxyphenylacetic acid (CAS: 102-32-9) underscores its multifaceted roles in neuroprotection, anti-inflammation, and oxidative stress modulation. Continued exploration of its mechanisms and applications holds great promise for advancing treatments in the fields of neurology and immunology.